molecular formula C16H16O5 B1254525 Dmnq-S17

Dmnq-S17

Cat. No.: B1254525
M. Wt: 288.29 g/mol
InChI Key: UVIBCSFFXPQEFU-UHFFFAOYSA-N
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Description

Its structure features a 5,8-dimethoxy substitution on the naphthoquinone core and a 1-oxoalkyl side chain at position 6 . The compound was synthesized to explore its apoptotic effects on cancer cells, particularly human leukemic U937 cells.

Properties

Molecular Formula

C16H16O5

Molecular Weight

288.29 g/mol

IUPAC Name

6-butanoyl-5,8-dimethoxynaphthalene-1,4-dione

InChI

InChI=1S/C16H16O5/c1-4-5-10(17)9-8-13(20-2)14-11(18)6-7-12(19)15(14)16(9)21-3/h6-8H,4-5H2,1-3H3

InChI Key

UVIBCSFFXPQEFU-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)C1=CC(=C2C(=O)C=CC(=O)C2=C1OC)OC

Synonyms

6-(1-oxobutyl)-5,8-dimethoxy-1,4-naphthoquinone
DMNQ-S17
OB-DMNQ cpd

Origin of Product

United States

Comparison with Similar Compounds

Critical Analysis of Evidence Limitations

  • Incomplete Characterization : Guidelines in require full spectral data for new compounds, but such details are absent for this compound, limiting reproducibility .

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